Morpholin-4-YL-thiophen-3-YL-acetic acid
Overview
Description
“Morpholin-4-YL-thiophen-3-YL-acetic acid” is a chemical compound with the molecular formula C10H13NO3S and a molecular weight of 227.28 . It’s used for proteomics research .
Molecular Structure Analysis
The molecular structure of “Morpholin-4-YL-thiophen-3-YL-acetic acid” is represented by the formula C10H13NO3S . The InChI string isInChI=1S/C10H13NO3S/c12-10(13)9(8-1-6-15-7-8)11-2-4-14-5-3-11/h1-5H2,(H,12,13)
. Physical And Chemical Properties Analysis
“Morpholin-4-YL-thiophen-3-YL-acetic acid” is a solid compound . Its SMILES string isOC(=O)CN1CCOCC1
.
Scientific Research Applications
Application 1: Corrosion Inhibition of Mild Steel in Hydrochloric Acid
- Summary of the Application : The compound is used as a corrosion inhibitor for mild steel in hydrochloric acid solution . This is particularly important in industries where mild steel is exposed to harsh acidic environments, such as construction, marine applications, chemical processing, petroleum production, and refining .
- Methods of Application or Experimental Procedures : The inhibition effect of the compound on the corrosion of mild steel in 0.5 M hydrochloric acid solution was investigated by potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) measurements, and surface examination through scanning electron microscope (SEM) technique . The corrosion behavior of mild steel in 0.5 M HCl without and with the inhibitor at various concentrations was studied at the temperature range of 303–333 K .
- Results or Outcomes : The results showed that the compound is an effective corrosion inhibitor and the inhibition efficiency increases with increase in concentration of the inhibitor . Potentiodynamic polarization measurements showed that the compound is a mixed-type inhibitor . EIS plots indicated that the presence of the inhibitor increases the charge transfer resistance of the corrosion process, increasing the inhibition efficiency . Temperature studies revealed that inhibition efficiency increased up to 323 K and beyond which inhibitor efficiency decreased because of desorption of inhibitor .
Application 2: Corrosion Inhibition of Mild Steel in Hydrochloric Acid by 1-[Morpholin-4-yl (thiophen-2-yl)methyl]thiourea
- Summary of the Application : This compound is used as a corrosion inhibitor for mild steel in hydrochloric acid solution . This is particularly important in industries where mild steel is exposed to harsh acidic environments, such as construction, marine applications, chemical processing, petroleum production, and refining .
- Methods of Application or Experimental Procedures : The inhibition effect of the compound on the corrosion of mild steel in 0.5 M hydrochloric acid solution was investigated by potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) measurements, and surface examination through scanning electron microscope (SEM) technique . The corrosion behavior of mild steel in 0.5 M HCl without and with the inhibitor at various concentrations was studied at the temperature range of 303–333 K .
- Results or Outcomes : The results showed that the compound is an effective corrosion inhibitor and the inhibition efficiency increases with increase in concentration of the inhibitor . Potentiodynamic polarization measurements showed that the compound is a mixed-type inhibitor . EIS plots indicated that the presence of the inhibitor increases the charge transfer resistance of the corrosion process, increasing the inhibition efficiency . Temperature studies revealed that inhibition efficiency increased up to 323 K and beyond which inhibitor efficiency decreased because of desorption of inhibitor .
Application 3: Corrosion Inhibition of Mild Steel in Hydrochloric Acid by 1-[Morpholin-4-yl (thiophen-2-yl)methyl]thiourea
- Summary of the Application : This compound is used as a corrosion inhibitor for mild steel in hydrochloric acid solution . This is particularly important in industries where mild steel is exposed to harsh acidic environments, such as construction, marine applications, chemical processing, petroleum production, and refining .
- Methods of Application or Experimental Procedures : The inhibition effect of the compound on the corrosion of mild steel in 0.5 M hydrochloric acid solution was investigated by potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) measurements, and surface examination through scanning electron microscope (SEM) technique . The corrosion behavior of mild steel in 0.5 M HCl without and with the inhibitor at various concentrations was studied at the temperature range of 303–333 K .
- Results or Outcomes : The results showed that the compound is an effective corrosion inhibitor and the inhibition efficiency increases with increase in concentration of the inhibitor . Potentiodynamic polarization measurements showed that the compound is a mixed-type inhibitor . EIS plots indicated that the presence of the inhibitor increases the charge transfer resistance of the corrosion process, increasing the inhibition efficiency . Temperature studies revealed that inhibition efficiency increased up to 323 K and beyond which inhibitor efficiency decreased because of desorption of inhibitor .
Safety And Hazards
properties
IUPAC Name |
2-morpholin-4-yl-2-thiophen-3-ylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3S/c12-10(13)9(8-1-6-15-7-8)11-2-4-14-5-3-11/h1,6-7,9H,2-5H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXNFVONNFHQFES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(C2=CSC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10656355 | |
Record name | (Morpholin-4-yl)(thiophen-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10656355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Morpholin-4-YL-thiophen-3-YL-acetic acid | |
CAS RN |
490027-09-3 | |
Record name | (Morpholin-4-yl)(thiophen-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10656355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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